Cas no 914348-94-0 (1-Boc-5-Methyl-3-formylindole)

1-Boc-5-Methyl-3-formylindole is a protected indole derivative featuring a Boc (tert-butoxycarbonyl) group at the 1-position and a formyl group at the 3-position, with an additional methyl substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the formyl group offers reactivity for further functionalization, such as condensation or reduction. The methyl substitution at the 5-position can influence electronic and steric properties, making it valuable for structure-activity studies. Its well-defined reactivity profile makes it a useful building block in medicinal chemistry and heterocyclic synthesis.
1-Boc-5-Methyl-3-formylindole structure
1-Boc-5-Methyl-3-formylindole structure
Product Name:1-Boc-5-Methyl-3-formylindole
CAS No:914348-94-0
MF:C15H17NO3
MW:259.300384283066
MDL:MFCD05864696
CID:796627
PubChem ID:40428521
Update Time:2025-10-18

1-Boc-5-Methyl-3-formylindole Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-5-Methyl-3-formylindole
    • 1H-Indole-1-carboxylicacid, 3-formyl-5-methyl-, 1,1-dimethylethyl ester
    • tert-Butyl 3-formyl-5-methyl-1H-indole-1-carboxylate
    • 5-Methyl-3-formylindole,N-BOC protected
    • 5-METHYL-3-FORMYLINDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 5-Methylindole-3-carboxaldehyde,N-BOC protected
    • OR1663
    • FT-0742355
    • AKOS015836923
    • 1H-Indole-1-carboxylicacid,3-formyl-5-methyl-,1,1-dimethylethyl ester
    • tert-butyl 3-formyl-5-methylindole-1-carboxylate
    • 914348-94-0
    • DS-0056
    • DTXSID80654308
    • TERT-BUTYL3-FORMYL-5-METHYL-1H-INDOLE-1-CARBOXYLATE
    • AB22907
    • SCHEMBL15902182
    • FZPLYFQLNOVYNL-UHFFFAOYSA-N
    • DB-001567
    • MDL: MFCD05864696
    • Inchi: 1S/C15H17NO3/c1-10-5-6-13-12(7-10)11(9-17)8-16(13)14(18)19-15(2,3)4/h5-9H,1-4H3
    • InChI Key: FZPLYFQLNOVYNL-UHFFFAOYSA-N
    • SMILES: O(C(N1C=C(C=O)C2C=C(C)C=CC1=2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 259.12100
  • Monoisotopic Mass: 259.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 48.3Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Refractive Index: 1.548
  • PSA: 48.30000
  • LogP: 3.54540
  • Vapor Pressure: No data available

1-Boc-5-Methyl-3-formylindole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Boc-5-Methyl-3-formylindole Pricemore >>

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1-Boc-5-Methyl-3-formylindole Production Method

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